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Compound of Interest

Compound Name: Laccase-IN-3

Cat. No.: B12363994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling precautions for Laccase-
IN-3. The following data is based on the safety profile of laccase (CAS No. 80498-15-3), the

core component of this product.[1]

Hazard Identification and Classification
Laccase is classified as a respiratory sensitizer.[2][3] Inhalation may cause allergy or asthma

symptoms or breathing difficulties.[1][2][3] It is crucial to handle this substance with care to

avoid sensitization.

GHS Classification:

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Respiratory

Sensitization
1

H334: May

cause allergy or

asthma

symptoms or

breathing

difficulties if

inhaled.[2]
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Data compiled from multiple safety data sheets.[1][2][3]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures is critical to minimize exposure and associated risks.

Engineering Controls
Ventilation: Use in a well-ventilated laboratory.[4] Local and general ventilation should be

employed to minimize the concentration of dust or aerosols.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount. The following diagram outlines the decision-

making process for PPE selection when handling laccase.

Risk Assessment PPE Selection

Start: Handling Laccase Is the laccase in powder or liquid form?

Respiratory Protection:
- Use approved particulate filter respirator (e.g., EN 143).

- Wear full respiratory protection in case of inadequate ventilation.

Powder
(Risk of Inhalation)

Hand Protection:
- Wear chemical-resistant gloves (e.g., tested to EN 374).

- Inspect gloves before use.

Liquid or Powder

Eye Protection:
- Wear safety glasses or goggles.

Body Protection:
- Wear a lab coat or apron.

- Remove contaminated clothing promptly.

Click to download full resolution via product page

Caption: PPE Selection Workflow for Laccase Handling.

General Hygiene Practices
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2][3]

Do not eat, drink, or smoke in work areas.[1]

Wash hands thoroughly after handling the substance.[1]
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Remove contaminated clothing and protective equipment before entering eating areas.[1]

Storage and Disposal
Storage

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is -20 °C.

Disposal
Dispose of contents and container to an approved waste disposal plant or in accordance with

local, regional, and national regulations.[1][2][3]

Do not empty into drains or release into the environment.[1][4]

Accidental Release and First Aid Measures
Prompt and appropriate action is essential in the event of an accidental release or exposure.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Avoid dust formation and contact

with the substance. Ensure adequate ventilation.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2][4]

Containment and Cleaning: Soak up with inert absorbent material (e.g., sand, universal

binder) and dispose of as hazardous waste.[1][4] Keep in suitable, closed containers for

disposal.[2][4]

First Aid Procedures
The following diagram outlines the recommended first aid measures.
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Type of Exposure

First Aid Response

Inhalation

1. Remove person to fresh air.
2. If breathing is difficult, give oxygen.

3. If experiencing respiratory symptoms, call a POISON CENTER or doctor.

Skin Contact

1. Take off immediately all contaminated clothing.
2. Rinse skin with water/shower.

Eye Contact

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do. Continue rinsing.

3. Get medical attention.

Ingestion

1. Rinse mouth with water (if person is conscious).
2. Do NOT induce vomiting.

3. Seek medical advice.

Click to download full resolution via product page

Caption: First Aid Measures for Laccase Exposure.

Physical and Chemical Properties
Property Value

Appearance Slightly beige powder

CAS Number 80498-15-3[1][4]

EC Number 420-150-4[1]

Storage Class 10 - Combustible liquids

WGK (Germany) WGK 1

This data is for the general laccase enzyme and may vary for specific formulations.

Experimental Protocols: Laccase Activity Assay
A common method to determine laccase activity is through a spectrophotometric assay using

syringaldazine as a substrate.[5]

Principle: Laccase catalyzes the oxidation of syringaldazine, which can be monitored by

measuring the increase in absorbance at 530 nm.[5]
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Equation: Syringaldazine + O₂ --(Laccase)--> Oxidized Syringaldazine + 2H₂O[5]

The workflow for this assay is outlined below.

Reagent Preparation

Assay Procedure

Data Analysis

Prepare 100 mM Potassium
Phosphate buffer (pH 6.5).

Pipette buffer and enzyme solution
(or water for blank) into cuvettes.

Prepare 0.216 mM
Syringaldazine solution in methanol.

Add Syringaldazine solution to
start the reaction.

Prepare Laccase solution
(25-50 units/mL) in cold deionized water.

Equilibrate to 30°C in a
thermostatted spectrophotometer.

Record the increase in absorbance
at 530 nm for ~10 minutes.

Calculate the rate of change in
absorbance (ΔA530nm/min) from the

linear portion of the curve.

Click to download full resolution via product page

Caption: Experimental Workflow for Laccase Activity Assay.
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Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). Always refer to the specific SDS provided by the supplier for Laccase-IN-3
before use. All laboratory work should be conducted by trained personnel in accordance with

established safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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